molecular formula C21H31N3O2 B3805293 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide

4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide

Cat. No. B3805293
M. Wt: 357.5 g/mol
InChI Key: WBDKMEORFGWIEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide, also known as PNU-120596, is a small molecule that has been identified as a potent and selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is found in the central nervous system and has been implicated in a variety of physiological and pathological processes, including learning and memory, inflammation, and neurodegenerative diseases. The development of PNU-120596 has therefore generated considerable interest as a potential therapeutic agent for these conditions.

Mechanism of Action

The α7 nAChR is a ligand-gated ion channel that is activated by the binding of acetylcholine or other agonists. Activation of this receptor has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate. 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide acts as an antagonist of the α7 nAChR, blocking the binding of agonists and preventing activation of the receptor. This in turn leads to downstream effects on neurotransmitter release and other physiological processes.
Biochemical and physiological effects:
The effects of 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide on various biochemical and physiological processes have been studied in detail. In addition to its effects on neurotransmitter release, 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide has been shown to modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. It has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, and to enhance the activity of anti-inflammatory cytokines. Physiologically, 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide has been shown to improve cognitive function, reduce inflammation, and protect against various forms of neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide is its potency and selectivity for the α7 nAChR, which minimizes off-target effects. It is also relatively stable and easy to synthesize, making it a useful tool for studying the α7 nAChR in vitro and in vivo. However, one limitation is that it is a small molecule and may not be suitable for certain types of experiments, such as those involving protein-protein interactions or structural studies.

Future Directions

There are several potential future directions for research on 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide. One area of interest is the development of more potent and selective α7 nAChR antagonists, which could have even greater therapeutic potential. Another area of interest is the use of 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide as a tool for studying the α7 nAChR in various disease models, including Alzheimer's disease, schizophrenia, and sepsis. Finally, the potential use of 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide as a therapeutic agent in humans will require further preclinical and clinical studies to evaluate its safety and efficacy.

Scientific Research Applications

4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide has been extensively studied in vitro and in vivo, with a focus on its potential therapeutic applications. In vitro studies have shown that 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide is a potent and selective antagonist of the α7 nAChR, with minimal off-target effects. In vivo studies have demonstrated that 4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide can improve cognitive function in animal models of Alzheimer's disease and schizophrenia, reduce inflammation in models of sepsis and arthritis, and protect against neuronal damage in models of stroke and traumatic brain injury.

properties

IUPAC Name

4-(2-oxopyrrolidin-1-yl)-N-[1-(2-phenylethyl)piperidin-3-yl]butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H31N3O2/c25-20(10-5-14-24-15-6-11-21(24)26)22-19-9-4-13-23(17-19)16-12-18-7-2-1-3-8-18/h1-3,7-8,19H,4-6,9-17H2,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WBDKMEORFGWIEG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)CCC2=CC=CC=C2)NC(=O)CCCN3CCCC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H31N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide
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4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide
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4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide
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4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide
Reactant of Route 6
4-(2-oxo-1-pyrrolidinyl)-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide

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